5-(1-Acetylpiperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one

• IUPAC Name: 5-(1-acetylpiperidin-3-yl)-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C9H13N3O3/c1-6(13)12-4-2-3-7(5-12)8-10-11-9(14)15-8/h7H,2-5H2,1H3,(H,11,14)
• InChI Key: WQMMMKXFDURUIE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)C2=NNC(=O)O2
• Molecular Formula: C9H13N3O3
• Molecular Weight: 211.22 g/mol

Description

5-(1-Acetylpiperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one, also known as APO or APO-1, is a synthetic compound with potential applications in medicinal chemistry. APO belongs to the class of oxadiazolone derivatives, which have been found to have promising biological activities.

Mechanism of Action

The mechanism of action of 5-(1-Acetylpiperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one is not fully understood, but it is believed to involve the inhibition of enzymes involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the regulation of inflammation and tumor growth. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of COX-2 and MMPs, as mentioned above. Physiologically, this compound has been found to reduce inflammation and pain in animal models. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

5-(1-Acetylpiperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. This compound is also stable under normal laboratory conditions, which makes it easy to handle and store. However, this compound has some limitations for lab experiments. It is a relatively new compound, which means that there is limited information available about its properties and potential applications. In addition, this compound may have some side effects that need to be further studied.

Future Directions

There are several future directions for the research on 5-(1-Acetylpiperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one. One direction is to further explore its potential applications in medicinal chemistry, such as its use as a diagnostic tool for Alzheimer's disease. Another direction is to study its mechanism of action in more detail, in order to identify new targets for drug development. Finally, more studies are needed to investigate the safety and efficacy of this compound in animal models and clinical trials, in order to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 5-(1-Acetylpiperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one involves the reaction of 1-acetylpiperidine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction with hydrazine hydrate to give the hydrazide intermediate. The final step involves the reaction of the hydrazide with phosgene or triphosgene to form this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as the choice of solvent, temperature, and reaction time.

Scientific Research Applications

5-(1-Acetylpiperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one has been studied for its potential applications in medicinal chemistry. It has been found to have inhibitory effects on the growth of cancer cells, such as breast cancer, lung cancer, and pancreatic cancer. This compound has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. In addition, this compound has been studied for its potential use as a diagnostic tool for Alzheimer's disease.